Cas no 16584-04-6 (2-Ethylbenzotriazole)

2-Ethylbenzotriazole structure
Product name:2-Ethylbenzotriazole
2-Ethylbenzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-2H-benzotriazole
- 2-ethylbenzotriazole
- CHEMBL4079373
- 2-Ethylbenzotriazole
- SCHEMBL6229399
- DTXCID50294573
- BDBM50234597
- DTXSID50343494
- 2H-Benzotriazole, 2-ethyl-
- 2-Ethyl-2H-1,2,3-benzotriazole #
- 16584-04-6
-
- Inchi: InChI=1S/C8H9N3/c1-2-11-9-7-5-3-4-6-8(7)10-11/h3-6H,2H2,1H3
- InChI Key: SLABSMWKISCOCW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 147.08
- Monoisotopic Mass: 147.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.7Ų
2-Ethylbenzotriazole Related Literature
-
1. Addition reactions of heterocyclic compounds. Part L. Reactions of 1-alkylbenzotriazoles and benzo[c]cinnolines with dimethyl acetylenedicarboxylateP. J. Abbott,R. M. Acheson,M. W. Foxton,N. R. Raulins,G. E. Robinson J. Chem. Soc. Perkin Trans. 1 1972 2182
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